Cas no 99287-38-4 (3-Propyl-1-azulenesulfonic acid sodium salt)

• Product Name: 3-Propyl-1-azulenesulfonic acid sodium salt
• CAS No: 99287-38-4
• MF: C₁₃H₁₃NaO₃S
• MW: 272.295293569565
• CID: 750292
• Update Time: 2023-08-03

3-Propyl-1-azulenesulfonic acid sodium salt Chemical and Physical Properties

Names and Identifiers

• 1-Azulenesulfonic acid, 3-propyl-, sodium salt
• 3-Propyl-1-azulenesulfonic acid sodium salt

• Inchi： 1S/C13H14O3S.Na/c1-2-6-10-9-13(17(14,15)16)12-8-5-3-4-7-11(10)12;/h3-5,7-9H,2,6H2,1H3,(H,14,15,16);/q;+1/p-1
• InChI Key： NTZQXFPWRIYGBS-UHFFFAOYSA-M
• SMILES： S(C1=CC(CCC)=C2C=CC=CC=C21)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 272.048
• Monoisotopic Mass: 272.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 350
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.6